4-Fluoroquinuclidine
Overview
Description
4-Fluoroquinuclidine is a synthetic compound that belongs to the family of quinuclidine derivatives. It is a potent N-methyl-D-aspartate (NMDA) receptor antagonist that has been widely used in scientific research applications. The compound has been shown to have a high affinity for the NMDA receptor and has been used to study the role of this receptor in various physiological and pathological processes.
Scientific Research Applications
Antibacterial Activity and Resistance
Fluoroquinolones, including 4-Fluoroquinuclidine derivatives, have significant antibacterial activity. They act by inhibiting DNA gyrase, an essential bacterial enzyme, thus controlling bacterial infections. Fluoroquinolones like norfloxacin, ofloxacin, and ciprofloxacin are noted for their activity against gram-negative bacilli and cocci and are effective against systemic infections when administered orally (Wolfson & Hooper, 1985). The development of resistance to fluoroquinolones, however, is a concern, often resulting from chromosomal mutations or plasmid-mediated resistance mechanisms (Hopkins et al., 2005).
Synthesis and Medicinal Chemistry Applications
4-Fluoropyrrolidine derivatives, closely related to 4-Fluoroquinuclidine, are used in medicinal chemistry applications such as dipeptidyl peptidase IV inhibitors. They serve as synthons for N-protected 4-fluoropyrrolidine-2-carbonyl fluorides, which are pivotal in synthesizing various medicinal intermediates (Singh & Umemoto, 2011).
Multivalent Scaffold in Medicinal Chemistry
The 4-quinolone-3-carboxylic acid motif, which is foundational to 4-Fluoroquinuclidine, serves as a multivalent scaffold in medicinal chemistry. This structure is instrumental in developing compounds with antibacterial, antitumor, anti-HIV, and cannabinoid receptors modulating activities (Mugnaini et al., 2009).
properties
IUPAC Name |
4-fluoro-1-azabicyclo[2.2.2]octane | |
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InChI |
InChI=1S/C7H12FN/c8-7-1-4-9(5-2-7)6-3-7/h1-6H2 | |
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InChI Key |
LPKWDVRKXCGCPJ-UHFFFAOYSA-N | |
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Canonical SMILES |
C1CN2CCC1(CC2)F | |
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Molecular Formula |
C7H12FN | |
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Molecular Weight |
129.18 g/mol | |
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